Cas no 1361795-90-5 (2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid)

• Product Name: 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid
• CAS No: 1361795-90-5
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923045
• Update Time: 2025-08-04

2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-7-1-2-9(14)8(5-7)10-3-6(12(17)18)4-11(15)16-10/h1-5H,(H,17,18)
• InChI Key： SLXDILLSDXIXPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=O)O)C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid

Introduction to 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic Acid (CAS No. 1361795-90-5)

2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid (CAS No. 1361795-90-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development. The molecular structure of 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid incorporates both chloro and fluoro substituents, which are strategically positioned to modulate its biological activity. Such modifications are often employed in the design of novel therapeutic agents to enhance binding affinity and selectivity towards target enzymes or receptors.

The significance of this compound lies in its potential applications within the realm of medicinal chemistry. Specifically, the isonicotinic acid core motif is well-documented for its role in the development of anti-inflammatory and antimicrobial agents. By incorporating chlorine and fluorine atoms into the benzene ring system, researchers aim to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This approach aligns with contemporary trends in drug discovery, where structural optimization plays a pivotal role in improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid. Molecular docking studies have been instrumental in identifying potential binding interactions with key biological targets such as kinases and transcription factors. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in chronic diseases, including cancer and inflammatory disorders. The presence of both chloro and fluoro groups enhances its potential as a scaffold for further derivatization, allowing for the creation of more potent and selective analogs.

The synthesis of 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid represents a testament to the ingenuity of synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic ring system efficiently. The success of these synthetic methodologies underscores the compound's feasibility for large-scale production, which is essential for preclinical and clinical investigations.

In parallel with synthetic efforts, pharmacological studies have begun to elucidate the mechanisms by which 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid exerts its effects. Preliminary in vitro assays have demonstrated notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been explored, revealing promising results in reducing pro-inflammatory cytokine production. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The structural features of 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid also make it an attractive candidate for developing next-generation antibiotics. The combination of chloro and fluoro substituents is known to improve metabolic stability and resistance profiles against bacterial enzymes. This is crucial in addressing the growing concern over antibiotic resistance, where novel compounds with unique scaffolds are needed to combat pathogenic bacteria effectively.

As research progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential in maximizing the therapeutic potential of 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid. The integration of high-throughput screening technologies will facilitate rapid identification of lead compounds for further optimization. Furthermore, advances in biocatalysis may offer sustainable routes for large-scale synthesis, reducing environmental impact while maintaining high product quality.

The future prospects for 2-(2,5-Dichlorophenyl)-6-fluoroisonicotinic acid are bright, with ongoing studies aimed at expanding its applications across multiple therapeutic areas. Whether used as a standalone therapeutic or in combination with other agents, this compound holds promise for addressing some of today's most pressing medical challenges. As our understanding of its mechanisms continues to grow, so too will its potential to improve human health.